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CRP pentameric structure cyclic symmetry
function
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Compound Focus: C-Reactive Protein (CRP) (77-82)
Cat. No.: S1793723

Structural Fundamentals of CRP

Feature Description

Protein Family Pentraxin (PTX) superfamily [1]

Quaternary Structure Cyclic pentamer (five identical subunits) [1]

Molecular Weight ~115 kDa (human) [1]

Key Structural Motif "Jelly-like lectin fold" in each subunit [1]

Calcium Dependence Binds two calcium ions for stable structure and ligand binding [1]
Symmetry Exhibits cyclic (C5) symmetry [1]

The diagram below illustrates the core structure of a native CRP pentamer and its transition to a monomeric

form.
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CRP pentameric structure and conformational change to monomeric form.
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Structure-Function Relationships

Structural Feature  Functional Role Ligand/Target

Recognition Face Calcium-dependent binding to pathogen- Phosphocholine (PC) on microbes
associated molecular patterns [1] and damaged cells [1]

Effector Face Activation of immune effector pathways [1] C1qg (complement), Fcy receptors

[1]

Pentameric Weak anti-inflammatory activity; early host  PC on pathogens [1] [3]

(PCRP) Form defense [2]

Monomeric Strong pro-inflammatory activity; Lipid rafts (via exposed cholesterol-

(mCRP) Form inflammation amplification [2] binding site) [2]

The functional dynamics between pCRP and mCRP are central to CRP's role in inflammation, as shown in

the following signaling pathway.
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CRP functional dynamics: from synthesis to pro-inflammatory effects.
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Key Experimental Protocols

Method

Application in CRP Research

Key Insights

X-ray Crystallography

Cryo-Electron
Microscopy (Cryo-EM)

Cryo-Electron
Tomography (Cryo-ET)

Calcium-dependent
Affinity
Chromatography

In Vivo Murine Models

Solved native (1GNH) and PC-
bound (1B09) structures; revealed
decamer form when calcium-
depleted (1LJ7) [1].

Analyzed CRP structure at different
pH levels and with/without PC
ligand [1].

Resolved structure of CRP bound to
PC and the C1 complement
complex [1].

Purification of CRP from various
species (human, mouse, horseshoe
crab) using PC-binding [1].

Investigated protective role of
human CRP against S. pneumoniae
infection [3].

Clinical and Diagnhostic Relevance

Identified key residues (Phe-66, Glu-
81) for PC binding and calcium's role

[1].

Revealed perfect C5 symmetric
pentagon, unlike imperfect
crystallography angles [1].

Showed CRP forms a rectangular
tetrameric platform (not hexameric)
to activate complement [1].

Confirmed calcium-dependent PC
binding is an evolutionarily
conserved property [1].

Established time-dependent
protection: pCRP effective in early
infection, mCRP also effective in late
stage [3].

CRP Form

Clinical Significance

Interpretation

Serum pCRP
(Conventional)

Serum pCRP (High-
Sensitivity, hsCRP)

Marker of active
inflammation and tissue
damage [2].

Marker for low-grade
systemic inflammation [2].

Levels >10 yg/ml indicate ongoing
inflammation; rising levels suggest
progression [2].

Levels <10 yg/ml; interpreted with full
clinical evaluation due to non-specificity [2].
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CRP Form Clinical Significance Interpretation
Tissue-localized mCRP  Proposed amplifier of local Not directly measured in routine serum
inflammatory response [2]. tests; generated in situ at sites of

inflammation [2].

The structural and functional nuances of CRP open avenues for therapeutic intervention. Future research
focusing on the precise regulation of the pCRP to mCRP transition, or targeting the specific bioactivities of
each isoform, holds significant promise for modulating immune responses in inflammatory diseases,

infections, and cancer.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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